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Compound of Interest

Ethyl 3,4-Dihydroxybenzoate-
13C3

cat. No.: B13831865

Compound Name:

Audience: Researchers, Scientists, and Drug Development Professionals

This document provides a detailed guide to understanding and calculating the molecular weight
of Ethyl 3,4-Dihydroxybenzoate isotopically labeled with three Carbon-13 atoms (Ethyl 3,4-
Dihydroxybenzoate-13C3).

Introduction

Ethyl 3,4-dihydroxybenzoate, an organic compound with the molecular formula COH1004, is
known for its antioxidant properties.[1][2] Isotopic labeling, the practice of replacing an atom
with one of its isotopes, is a common technique in analytical chemistry and drug development
to trace the metabolic fate of compounds. In this guide, we focus on the specific case where
three Carbon-12 atoms in the Ethyl 3,4-dihydroxybenzoate molecule are substituted with
Carbon-13 isotopes. This substitution results in a molecule with a higher molecular weight,
which can be distinguished from the unlabeled compound by mass spectrometry.

Data Presentation: Molecular Weight Comparison

The following table summarizes the molecular weights of the standard (unlabeled) Ethyl 3,4-
Dihydroxybenzoate and its Carbon-13 labeled analogue.
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Compound Molecular Formula Molecular Weight ( g/mol )

Ethyl 3,4-Dihydroxybenzoate C9H1004 182.17

Ethyl 3,4-Dihydroxybenzoate-
13C3

13C3CeH1004 185.18

Methodology for Molecular Weight Calculation

The calculation of the molecular weight for Ethyl 3,4-Dihydroxybenzoate-13C3 is a
straightforward process based on the principles of atomic mass.

3.1 Standard Molecular Weight Determination

The molecular formula for Ethyl 3,4-Dihydroxybenzoate is COH1004.[1][2][3][4][5] The standard
molecular weight is calculated by summing the atomic weights of its constituent atoms. The
accepted molecular weight for this compound is approximately 182.17 g/mol .[1][2][3][4][5][6][7]

3.2 Isotopic Substitution Calculation

The "-13C3" designation signifies that three of the nine carbon atoms in the molecule are the
Carbon-13 (33C) isotope, while the remaining six are the most common Carbon-12 (12C)
isotope.

o Step 1: Identify Atomic Masses. The atomic mass of a Carbon-12 atom is defined as exactly
12.0000 atomic mass units (amu).[8][9] The atomic mass of a Carbon-13 atom is
approximately 13.00335 amu.[10][11][12]

o Step 2: Calculate the Mass Difference per Atom. The difference in mass between one 13C
atom and one 12C atom is: 13.00335 amu - 12.0000 amu = 1.00335 amu

e Step 3: Calculate the Total Mass Increase. For the substitution of three carbon atoms, the
total increase in mass is: 3 * 1.00335 amu = 3.01005 amu

» Step 4: Determine the Final Molecular Weight. The molecular weight of the labeled
compound is the sum of the standard molecular weight and the total mass increase from
isotopic labeling: 182.17 g/mol + 3.01005 g/mol = 185.18 g/mol
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Visualization of Calculation Workflow

The logical flow of the molecular weight calculation is depicted in the following diagram.

Atomic Mass of 12C Atomic Mass of 13C
12.0000 amu 13.00335 amu

Calculate Mass Difference
per Atom
(1SC - 12C)

1.00335 amu

Standard Molecular Weight Calculate Total Mass Increase
of Ethyl 3,4-Dihydroxybenzoate for 3 Atoms
(C9H1004) (3 *1.00335 amu)
182.17 g/mol 3.01005 amu

Add to Standard MW

Final Molecular Weight of

Ethyl 3,4-Dihydroxybenzoate-13Cs
(182.17 + 3.01005)
185.18 g/mol

Click to download full resolution via product page

Caption: Workflow for calculating the molecular weight of the labeled compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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